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Compound of Interest

Compound Name: UNC2383

Cat. No.: B12365017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
UNC2383 is a novel small molecule enhancer of oligonucleotide delivery that facilitates the

escape of antisense oligonucleotides (ASOs) and splice-switching oligonucleotides (SSOs)

from endosomal entrapment, thereby increasing their therapeutic efficacy. This technical guide

provides a comprehensive overview of the chemical properties, structure, and biological activity

of UNC2383. Detailed experimental protocols for key assays and visualizations of its

mechanism of action and experimental workflows are included to support further research and

development.

Chemical Properties and Structure
UNC2383 is a benzimidazole derivative with the following key identifiers and physicochemical

properties.
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Property Value

IUPAC Name

5-chloro-N-(1-(2-(pyrrolidin-1-yl)ethyl)-1H-

benzo[d]imidazol-2-yl)benzofuran-2-

carboxamide

CAS Number 2123481-48-9

Chemical Formula C22H21ClN4O2

Molecular Weight 408.88 g/mol

SMILES
O=C(C(O1)=CC2=C1C=CC(Cl)=C2)NC3=NC4=

CC=CC=C4N3CCN5CCCC5

Appearance White to off-white solid

Solubility Soluble in DMSO

Biological Activity and Mechanism of Action
UNC2383 enhances the intracellular delivery of oligonucleotides by promoting their escape

from endosomal vesicles into the cytoplasm and nucleus. This is a critical step for the biological

activity of ASOs and SSOs, which would otherwise be degraded in the lysosomal pathway. The

proposed mechanism of action involves the permeabilization of endosomal membranes.

Signaling Pathway for UNC2383-Mediated
Oligonucleotide Delivery
The following diagram illustrates the proposed mechanism by which UNC2383 facilitates the

delivery of oligonucleotides to their site of action.
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Caption: UNC2383 facilitates oligonucleotide delivery by promoting endosomal escape.

In Vitro and In Vivo Efficacy
UNC2383 has demonstrated significant efficacy in enhancing the activity of both SSOs and

ASOs in various cell lines and in a murine model.

| Assay Type | Model System | Key Findings
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[https://www.benchchem.com/product/b12365017#unc2383-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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